Cas no 524674-01-9 (1,3,5-Benzenetricarboxylic acid, dimethyl phenyl ester)

1,3,5-Benzenetricarboxylic acid, dimethyl phenyl ester structure
524674-01-9 structure
Product Name:1,3,5-Benzenetricarboxylic acid, dimethyl phenyl ester
CAS No:524674-01-9
MF:C17H14O6
MW:314.289465427399
CID:359554
PubChem ID:71365623
Update Time:2025-04-19

1,3,5-Benzenetricarboxylic acid, dimethyl phenyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetricarboxylic acid, dimethyl phenyl ester
    • 1-O,5-O-dimethyl 3-O-phenyl benzene-1,3,5-tricarboxylate
    • 1,3-Dimethyl 5-phenyl benzene-1,3,5-tricarboxylate
    • 524674-01-9
    • DTXSID80789023
    • Inchi: 1S/C17H14O6/c1-21-15(18)11-8-12(16(19)22-2)10-13(9-11)17(20)23-14-6-4-3-5-7-14/h3-10H,1-2H3
    • InChI Key: UPPQJFQXMQIHAD-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(C1C=C(C(=O)OC)C=C(C(=O)OC)C=1)=O

Computed Properties

  • Exact Mass: 314.07902
  • Monoisotopic Mass: 314.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9

1,3,5-Benzenetricarboxylic acid, dimethyl phenyl ester Related Literature

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